Cas no 62646-30-4 (Benzoic acid, 2-[[[4-(aminosulfonyl)phenyl]sulfonyl]amino]-)

Benzoic acid, 2-[[[4-(aminosulfonyl)phenyl]sulfonyl]amino]- structure
62646-30-4 structure
Product Name:Benzoic acid, 2-[[[4-(aminosulfonyl)phenyl]sulfonyl]amino]-
CAS No:62646-30-4
MF:C13H12N2O6S2
MW:356.374180793762
CID:436519
PubChem ID:12328623
Update Time:2025-04-19

Benzoic acid, 2-[[[4-(aminosulfonyl)phenyl]sulfonyl]amino]- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-[[[4-(aminosulfonyl)phenyl]sulfonyl]amino]-
    • 2-[(4-sulfamoylphenyl)sulfonylamino]benzoic acid
    • 62646-30-4
    • 2-[(4-Sulfamoylbenzene-1-sulfonyl)amino]benzoic acid
    • DTXSID50490073
    • Inchi: 1S/C13H12N2O6S2/c14-22(18,19)9-5-7-10(8-6-9)23(20,21)15-12-4-2-1-3-11(12)13(16)17/h1-8,15H,(H,16,17)(H2,14,18,19)
    • InChI Key: ORGFTJBXWAFARB-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)S(N)(=O)=O)(NC1C=CC=CC=1C(=O)O)(=O)=O

Computed Properties

  • Exact Mass: 356.01376
  • Monoisotopic Mass: 356.01367845g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 626
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 160Ų

Experimental Properties

  • PSA: 143.63
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